3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline

• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol
• IUPAC Name: 3,5-dimethyl-N-(thiadiazol-4-ylmethyl)aniline
• InChI: InChI=1S/C11H13N3S/c1-8-3-9(2)5-10(4-8)12-6-11-7-15-14-13-11/h3-5,7,12H,6H2,1-2H3
• InChI Key: NQFFGJCVSPDXSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NCC2=CSN=N2)C

Description

3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline is a substituted aniline derivative characterized by a 3,5-dimethylphenyl group attached to an amine, which is further functionalized with a 1,2,3-thiadiazole ring via a methylene bridge. The thiadiazole group introduces sulfur and nitrogen heteroatoms, which may enhance electronic properties or bioactivity compared to simpler aniline derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline typically involves the reaction of 3,5-dimethylaniline with a suitable thiadiazole precursor. One common method involves the reaction of 3,5-dimethylaniline with 1,2,3-thiadiazol-4-ylmethyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods

This includes optimizing reaction conditions, using larger reaction vessels, and ensuring proper purification techniques to obtain the desired compound in high yield and purity .

Chemical Reactions Analysis

Types of Reactions

3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiadiazole ring to other functional groups.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic reagents such as nitric acid for nitration or bromine for bromination are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits antimicrobial activity and is studied for its potential use in developing new antibiotics.

Medicine: Research is ongoing to explore its potential as an anticancer agent due to its ability to inhibit certain enzymes and pathways involved in cancer cell proliferation.

Industry: It is used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes. In cancer research, the compound is believed to interfere with DNA replication and repair mechanisms, leading to cell death .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3,5-Bis(2,7-bis(4-(tert-butyl)phenyl)-9H-carbazol-9-yl)-4-chloro-N,N-di-p-tolylaniline (Compound 4)

• Structural Differences :
  • The target compound features a 1,2,3-thiadiazole substituent, whereas Compound 4 incorporates carbazole and di-p-tolyl groups. The latter’s extended π-conjugated system (carbazole) and bulky tert-butyl substituents enhance thermal stability and optoelectronic properties, making it suitable for organic light-emitting diodes (OLEDs).
  • The chloro substituent in Compound 4 increases electron-withdrawing effects, contrasting with the electron-rich thiadiazole in the target compound.
• Functional Implications :
  • Compound 4’s design prioritizes luminescence and charge transport, while the thiadiazole group in 3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline may favor pesticidal activity due to sulfur’s role in enzyme inhibition .

Tebufenozide (N′-(4-Ethylbenzoyl)-3,5-dimethyl-N-(2-methyl-2-propanyl)benzohydrazide)

• Structural Differences: Tebufenozide shares the 3,5-dimethylphenyl core but replaces the thiadiazole with a benzohydrazide group. The hydrazide functionality is critical for its insecticidal activity as a molting hormone agonist. The 4-ethylbenzoyl substituent in Tebufenozide enhances lipophilicity, improving membrane penetration in target organisms.
• Functional Implications: Tebufenozide’s efficacy as an insect growth regulator (IGR) highlights the importance of hydrazide groups in bioactivity. By contrast, the thiadiazole in the target compound may offer alternative modes of action, such as disrupting sulfur-dependent metabolic pathways .

Comparative Data Table

Property	3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline	Compound 4	Tebufenozide
Core Structure	3,5-Dimethylaniline + thiadiazole	Chlorinated aniline + carbazole + di-p-tolyl	3,5-Dimethylbenzohydrazide + ethylbenzoyl
Key Functional Groups	1,2,3-Thiadiazole, methyl	Carbazole, tert-butyl, chloro	Benzohydrazide, ethylbenzoyl
Electronic Effects	Electron-rich (thiadiazole)	Electron-withdrawing (chloro) + π-conjugation	Electron-withdrawing (hydrazide)
Applications	Potential agrochemicals (inferred)	OLEDs, optoelectronics	Insect growth regulator (IGR)
Bioactivity Mechanism	Sulfur-mediated enzyme inhibition (hypothesized)	Not applicable (material science)	Molting hormone mimicry

Research Findings and Implications

• Agrochemical Potential: The thiadiazole group in 3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline aligns with known pesticidal agents (e.g., sulfonylurea herbicides), suggesting utility in crop protection. However, direct bioactivity data remain speculative without experimental validation.
• Synthetic Challenges: Introducing the thiadiazole moiety requires precise regioselective synthesis, which may limit scalability compared to Tebufenozide’s simpler hydrazide formation .
• Thermal Stability : Compound 4’s tert-butyl and carbazole groups confer superior thermal stability (>300°C), whereas the target compound’s stability is likely moderate due to its smaller heterocycle.

Biological Activity

3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline is a chemical compound notable for its unique structure that combines a thiadiazole ring with an aniline moiety. This combination is believed to impart various biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

• Molecular Formula : C11H13N3S
• Molecular Weight : 219.31 g/mol
• CAS Number : 1157057-20-9

The compound features dimethyl substitutions at the 3 and 5 positions of the aniline ring, which may enhance its biological activity and solubility properties.

Biological Activities

Research indicates that 3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline exhibits several noteworthy biological activities:

1. Antimicrobial Activity

Studies have shown that this compound has significant antimicrobial properties against various bacterial strains. It has been tested against both Gram-positive and Gram-negative bacteria, demonstrating effectiveness comparable to standard antibiotics.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32.6 μg/mL
Escherichia coli	47.5 μg/mL
Pseudomonas aeruginosa	50 μg/mL
Aspergillus niger	40 μg/mL

These findings suggest potential applications in developing new antibiotics and antifungal agents .

2. Anticancer Activity

Preliminary studies indicate that 3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline may possess anticancer properties. Mechanisms of action include the induction of apoptosis in cancer cells. Research has shown that compounds with similar thiadiazole structures often exhibit cytotoxic effects against various cancer cell lines .

Case Studies

In a recent study published in a peer-reviewed journal, researchers synthesized several derivatives of thiadiazole and evaluated their biological activities. The study found that certain structural modifications significantly enhanced the anticancer activity of these compounds .

One notable derivative demonstrated an IC50 value significantly lower than standard chemotherapeutic agents, indicating its potential as a lead compound for further development.

Structure-Activity Relationship (SAR)

The biological activity of thiadiazole derivatives like 3,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline can be attributed to specific structural features:

• Thiadiazole Ring : Known for its broad spectrum of biological activities including antimicrobial and anticancer effects.
• Aniline Moiety : Contributes to the overall reactivity and interaction with biological targets.

The presence of electron-donating groups such as methyl groups on the aniline ring enhances the compound's lipophilicity and bioavailability .